Cas no 428871-71-0 (1-Ethyl-3-methyl-piperazine)

• Product Name: 1-Ethyl-3-methyl-piperazine
• CAS No: 428871-71-0
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD11858480
• CID: 326882
• PubChem ID: 21911958
• Update Time: 2025-10-29

1-Ethyl-3-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-ethyl-3-methyl-
• 1-Ethyl-3-methylpiperazine
• 1-Ethyl-3-methyl-piperazine
• SCHEMBL3104020
• SB36581
• DZZVHQHELMADSH-UHFFFAOYSA-N
• Piperazine, 1-ethyl-3-methyl- (9CI)
• AKOS006381137
• SB39317
• Piperazine, 1-ethyl-3-methyl-, (3S)-
• 428871-71-0
• 879368-14-6
• SB37166
• DTXSID60619975
• Piperazine,1-ethyl-3-methyl-(9ci)
• CS-0239277
• EN300-208799

• MDL： MFCD11858480
• Inchi： 1S/C7H16N2/c1-3-9-5-4-8-7(2)6-9/h7-8H,3-6H2,1-2H3
• InChI Key： DZZVHQHELMADSH-UHFFFAOYSA-N
• SMILES： N1(CC)CCNC(C)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Ethyl-3-methyl-piperazine

1-Ethyl-3-methyl-piperazine: A Comprehensive Overview

1-Ethyl-3-methyl-piperazine (CAS No. 428871-71-0) is a heterocyclic organic compound with a piperazine backbone, a six-membered ring containing two nitrogen atoms. This compound is widely recognized in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structural properties and versatile applications. The molecule's structure, featuring an ethyl group at position 1 and a methyl group at position 3, contributes to its distinct chemical reactivity and physical properties.

The synthesis of 1-Ethyl-3-methyl-piperazine involves various methods, including the alkylation of piperazine derivatives. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. This compound is particularly valued for its ability to act as a building block in the construction of complex molecules, such as those used in drug discovery and polymer chemistry.

Recent studies have highlighted the role of 1-Ethyl-3-methyl-piperazine in the development of novel materials with tailored properties. For instance, researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its nitrogen atoms serve as coordinating sites. These materials exhibit potential applications in gas storage, catalysis, and sensing technologies.

In the pharmaceutical industry, 1-Ethyl-3-methyl-piperazine has been employed as an intermediate in the synthesis of bioactive compounds. Its ability to form hydrogen bonds and participate in π-interactions makes it an attractive candidate for drug design. For example, derivatives of this compound have shown promise as inhibitors of certain enzymes implicated in neurodegenerative diseases.

The physical properties of 1-Ethyl-3-methyl-piperazine, such as its melting point and solubility, are critical factors in determining its suitability for various applications. Recent experimental data indicate that this compound exhibits moderate solubility in polar solvents, which facilitates its use in solution-based reactions. Additionally, its thermal stability has been characterized under different conditions, providing insights into its applicability in high-temperature processes.

From an environmental perspective, the ecological impact of 1-Ethyl-3-methyl-piperazine has been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms, revealing that it poses minimal risk under standard conditions. These findings are particularly relevant for industries engaged in large-scale production or application of this compound.

Looking ahead, the future of 1-Ethyl-3-methyl-piperazine lies in its potential for further functionalization and integration into advanced materials. Ongoing research is focused on optimizing its synthesis pathways and exploring new applications across diverse fields. As a testament to its versatility, this compound continues to be a focal point for innovation in modern chemistry.